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Introduction
Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid

therapeutics, including mRNA and siRNA. The precise control over LNP size, polydispersity,

and encapsulation efficiency is critical for their in vivo performance. Microfluidic mixing has

become the method of choice for LNP formulation due to its rapid and controlled mixing of lipid

and aqueous phases, leading to reproducible and scalable LNP production.

These application notes provide a detailed guide to the key microfluidic mixing parameters for

the formulation of LNPs, with a focus on systems utilizing ionizable lipids. While specific

optimization is required for every unique lipid and payload combination, the principles and

protocols outlined here serve as a robust starting point for developing a potent LNP

formulation.

Key Microfluidic Mixing Parameters
The formation of LNPs via microfluidics is primarily governed by the Total Flow Rate (TFR) and

the Flow Rate Ratio (FRR) of the aqueous and organic phases.[1][2] These parameters directly
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influence the physicochemical properties of the resulting nanoparticles.

Total Flow Rate (TFR)
The TFR is the combined flow rate of the aqueous and organic streams within the microfluidic

device. It dictates the mixing speed and residence time within the microfluidic channels.

Effect on LNP Size: Generally, increasing the TFR leads to a decrease in LNP diameter.[1][3]

This is attributed to the faster mixing at higher flow rates, which promotes rapid nucleation

and limits particle growth.[4] However, an optimal TFR often exists, beyond which further

increases may not significantly reduce size or could even negatively impact efficacy.[3]

Effect on Polydispersity Index (PDI): Higher TFRs typically result in a lower PDI, indicating a

more uniform particle size distribution.[3]

Effect on Encapsulation Efficiency: The effect of TFR on encapsulation efficiency can vary

depending on the specific lipid system and payload. While some studies show minimal

impact across a range of TFRs, for other formulations, an optimal TFR is necessary to

achieve high encapsulation efficiency.[5]

Flow Rate Ratio (FRR)
The FRR is the ratio of the aqueous phase flow rate to the organic (lipid-in-ethanol) phase flow

rate. This parameter influences the ethanol concentration at the point of mixing, which is a

critical factor in LNP self-assembly.

Effect on LNP Size: Increasing the FRR generally leads to smaller LNP sizes.[2] A higher

proportion of the aqueous phase leads to a more rapid dilution of the ethanol, creating a

higher supersaturation of lipids and favoring the formation of smaller particles.

Effect on Encapsulation Efficiency: The FRR has a significant impact on encapsulation

efficiency.[6] An FRR of 3:1 (Aqueous:Organic) is commonly used and has been shown to

achieve high encapsulation efficiencies (>95%) for RNA-LNP formulations.[6]

Summary of Microfluidic Mixing Parameters and
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The following tables summarize the general effects of TFR and FRR on LNP characteristics

based on published data. It is important to note that these are general trends, and optimal

values will be specific to the ionizable lipid (e.g., Lipid 29d), lipid composition, payload, and

microfluidic device used.

Table 1: Effect of Total Flow Rate (TFR) on LNP Physicochemical Properties

TFR (mL/min)
Effect on Particle
Size (nm)

Effect on
Polydispersity
Index (PDI)

Reference

Increasing Decrease
Decrease / Improved

Homogeneity
[1][3]

0.3 to 2.4

Decrease in size, 2-

fold greater gene

editing

Decrease in PDI [3]

3.6

Slightly decreased in

vitro gene editing

efficacy

- [3]

5 to 20 Decrease - [7]

Table 2: Effect of Flow Rate Ratio (FRR) on LNP Physicochemical Properties

FRR
(Aqueous:Organic)

Effect on Particle
Size (nm)

Effect on
Encapsulation
Efficiency (%)

Reference

Increasing Decrease
Can be optimized for

high efficiency
[1][2]

3:1 -
Often optimal, >95%

for RNA-LNPs
[6]

2 to 4
Linear decrease from

~220 nm to ~104 nm
- [2]

> 4 Increased PDI (>0.3) - [2]
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Experimental Protocol: LNP Formulation via
Microfluidic Mixing
This protocol describes a general method for the formulation of LNPs encapsulating a nucleic

acid payload using a microfluidic device.

Materials:

Ionizable lipid (e.g., Lipid 29d)

Helper Lipid (e.g., DSPC or DOPE)[8]

Cholesterol[8]

PEG-Lipid (e.g., DMG-PEG 2000)[8]

Ethanol (100%, molecular biology grade)

Aqueous Buffer (e.g., 10 mM Citrate Buffer, pH 4.0)[9]

Nucleic Acid Payload (e.g., mRNA, siRNA)

Microfluidic mixing system (e.g., NanoAssemblr™ Benchtop)[9]

Syringes for sample loading

Dialysis cassette (or other buffer exchange method)

Phosphate Buffered Saline (PBS), pH 7.4

Procedure:

Preparation of Solutions:

Organic Phase (Lipid Mix):

Prepare stock solutions of the ionizable lipid, helper lipid, cholesterol, and PEG-lipid in

100% ethanol.
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Combine the lipid stock solutions in an appropriate molar ratio. A common starting ratio

for ionizable lipid-based LNPs is 50:10:38.5:1.5 (Ionizable Lipid:Helper

Lipid:Cholesterol:PEG-Lipid).[10]

Dilute the final lipid mixture with ethanol to the desired total lipid concentration.

Aqueous Phase (Payload Mix):

Dissolve the nucleic acid payload in the aqueous buffer (e.g., 10 mM citrate buffer, pH

4.0) to the desired concentration.[9] The acidic pH helps in protonating the ionizable

lipid, facilitating nucleic acid complexation.[11]

Microfluidic Mixing:

Set up the microfluidic mixing system according to the manufacturer's instructions.

Load the organic phase and aqueous phase into separate syringes.

Set the desired Total Flow Rate (TFR) and Flow Rate Ratio (FRR) on the instrument. A

common starting point is a TFR of 12 mL/min and an FRR of 3:1 (Aqueous:Organic).[12]

Initiate the mixing process. The two solutions will be rapidly mixed in the microfluidic

cartridge, leading to the self-assembly of LNPs.

Collect the resulting LNP suspension.

Downstream Processing:

Immediately after formulation, dilute the LNP suspension with an appropriate buffer (e.g.,

PBS) to reduce the ethanol concentration.[9]

Perform buffer exchange to remove ethanol and unencapsulated nucleic acid. This is

typically done by dialysis against PBS (pH 7.4) or through tangential flow filtration (TFF).

Characterization:

Measure the LNP size (hydrodynamic diameter) and polydispersity index (PDI) using

Dynamic Light Scattering (DLS).[13]
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Determine the zeta potential to assess the surface charge of the nanoparticles.

Quantify the encapsulation efficiency of the nucleic acid payload using a suitable assay

(e.g., RiboGreen assay for RNA).[14]

Assess the morphology of the LNPs using techniques like Cryogenic Transmission

Electron Microscopy (Cryo-TEM).[7]
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Caption: Workflow for LNP formulation and characterization.
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Caption: Components of a typical LNP formulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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